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Compound of Interest

Compound Name: (Chloromethyl)trichlorosilane

Cat. No.: B074141 Get Quote

This guide provides critical safety, handling, and logistical information for the use of

(Chloromethyl)trichlorosilane in a laboratory setting. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Summary
(Chloromethyl)trichlorosilane is a combustible liquid that is fatal if inhaled and causes severe

skin burns and eye damage.[1][2][3][4] It reacts violently with water, moisture, or moist air,

liberating toxic and corrosive hydrogen chloride gas.[4][5][6] Due to its hazardous nature,

stringent adherence to safety protocols is mandatory.

Hazard Classification Description

Acute Inhalation Toxicity Category 1; Fatal if inhaled.[1][3]

Skin Corrosion/Irritation
Category 1A/1B; Causes severe skin burns and

eye damage.[1][2][3][4]

Serious Eye Damage
Category 1; Causes serious eye damage.[1][2]

[4]

Flammability Combustible Liquid.[1][2][4]

Reactivity
Reacts violently with water, liberating toxic gas.

[2][4][6]
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Quantitative Safety Data Value

Flash Point 69 °C (156 °F)[1]

Ignition Temperature 380 °C (716 °F)[1]

OSHA Process Safety Management (PSM)

Threshold Quantity (TQ)
100 pounds[5]

Personal Protective Equipment (PPE)
Engineering controls, such as fume hoods and local exhaust ventilation, are the most effective

means of reducing exposure.[6] When handling (Chloromethyl)trichlorosilane, the following

PPE is required.

PPE Category Specification Rationale

Eye/Face Protection

Tightly sealed safety goggles

with side-shields and a full

face shield.[1][3][7] Do not

wear contact lenses.[7][8]

Protects against splashes and

corrosive vapors that cause

severe eye damage.[1][6]

Skin Protection

Fire/flame resistant and

impervious clothing, including

a fully protective impervious

suit for emergencies.[1][3]

Prevents contact with the

liquid, which causes severe

skin burns.[1][6]

Hand Protection

Neoprene or nitrile rubber

gloves.[7][8] Check for integrity

before use.

Provides a barrier against skin

contact and chemical burns.

Respiratory Protection

For potential overexposure,

use a NIOSH-approved

supplied-air respirator with a

full facepiece in pressure-

demand mode.[6] In

emergency situations, a self-

contained breathing apparatus

(SCBA) is necessary.[1][5]

Protects against inhalation of

vapors, which can be fatal.[1]

[3]
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Operational Plan: Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents and exposure.

Handling Protocol
Training: Before working with (Chloromethyl)trichlorosilane, all personnel must be trained

on its proper handling, storage, and emergency procedures.[6]

Ventilation: Always handle this chemical within a certified chemical fume hood or a well-

ventilated area with local exhaust.[1][3][6][9]

Inert Atmosphere: Handle under a dry, inert gas such as nitrogen or argon to prevent

reactions with moisture.[1][9]

Ignition Sources: Prohibit all sources of ignition, such as smoking, open flames, and sparks,

in handling and storage areas.[6] Use explosion-proof electrical equipment.[6]

Dispensing: Ground and bond containers during transfer to prevent static discharge.[9] Open

containers with care.[1]

Hygiene: Wash hands and exposed skin thoroughly after handling and at the end of the work

shift.[6] Do not eat, drink, or smoke in the work area.[6] Contaminated work clothing should

be promptly removed and laundered by informed individuals.[6]

Storage Protocol
Container: Store in tightly sealed containers.[1][3][6]

Location: Keep in a cool, dry, and well-ventilated area.[1][3][6]

Incompatibilities: Store away from water/moisture, oxidizing agents, strong acids, and strong

bases.[1][2]

Conditions: Store under a dry inert gas to maintain integrity and prevent hazardous

reactions.[1]

Emergency and Disposal Plans
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Immediate and correct response to spills, exposures, and waste disposal is crucial.

Spill Response Protocol
Evacuate: Immediately evacuate personnel from the spill area, except for those involved in

the cleanup.[6]

Isolate and Ventilate: Isolate the hazard area and ensure it is well-ventilated.[5][6] Stay

upwind of the spill.[5]

Remove Ignition Sources: Shut off all ignition sources immediately.[5][6]

Containment (DO NOT USE WATER): Absorb the spill with an inert, dry material such as

vermiculite, dry sand, or earth.[6] Do not use water or wet methods.[6] For large spills, dike

the area far ahead of the spill for later disposal.[5]

Collection: Place the absorbed material into sealed containers for disposal.[6]

Decontamination: Ventilate the area thoroughly after cleanup is complete.[6]

First Aid Protocol
Emergency shower and eyewash fountains must be immediately available in the work area.[6]

Inhalation: Move the victim to fresh air immediately.[1][5] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing.[1][2] Wash the affected skin

area thoroughly with large amounts of soap and water.[5] Seek immediate medical advice.[1]

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding

eyelids open.[1][2][5] Remove contact lenses if present and easy to do.[1][2] Seek immediate

medical attention.[1]

Ingestion: Do NOT induce vomiting.[3][7] Rinse the mouth with water.[3] Seek immediate

medical treatment.[1] Ingestion can cause severe burns to the mouth, throat, and stomach.

[1][5]
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Disposal Plan
Classification: (Chloromethyl)trichlorosilane and materials contaminated with it must be

treated as hazardous waste.[6]

Containment: Store waste in sealed, properly labeled containers.

Regulations: Disposal must be conducted in accordance with all applicable state, local, and

national regulations.[1] Do not allow the material to be released into the environment without

proper governmental permits.[1] Consult with environmental health and safety professionals

for proper disposal procedures.

Chemical Handling Workflow
The following diagram outlines the logical workflow for safely handling

(Chloromethyl)trichlorosilane from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b074141?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2836.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar1558-25-4.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar1558-25-4.pdf
https://www.benchchem.com/product/b074141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

4. Emergency Response (If Needed)

Risk Assessment
(Review SDS)

Verify Engineering Controls
(Fume Hood, Ventilation)

Select & Inspect PPE
(Gloves, Goggles, Face Shield, Respirator)

Work Under Inert Gas
(Nitrogen/Argon)

Proceed to Handling

Handle in Fume Hood
(No Ignition Sources)

Perform Procedure

Decontaminate Equipment

Procedure Complete

Segregate Hazardous Waste
(Liquid & Solid)

Store Waste in Sealed Containers

Arrange for Professional Disposal

New Procedure

Spill or Exposure Occurs

Execute Emergency Protocol
(Evacuate, First Aid, Spill Control)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling (Chloromethyl)trichlorosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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